Benzo[h][1,6]naphthyridine-5-carbaldehyde
Overview
Description
“Benzo[h][1,6]naphthyridine-5-carbaldehyde” is a compound that belongs to the class of 1,6-naphthyridines . These compounds are of significant interest in the field of medicinal chemistry due to their wide range of biological activities, including anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and antioxidant properties .
Synthesis Analysis
The synthesis of 1,6-naphthyridines, such as “Benzo[h][1,6]naphthyridine-5-carbaldehyde”, has been a subject of extensive research. One method involves the reaction of methyl-5-bromo-8-(tosyloxy)-1,6-naphthyridine-7-carboxylate with various arylboronic acids. This reaction produces monoarylated-1,6-naphthyridines when one equivalent of arylboronic acid is used, and diarylated-1,6-naphthyridines when two equivalents are used .
Molecular Structure Analysis
The molecular structure of “Benzo[h][1,6]naphthyridine-5-carbaldehyde” is characterized by the fusion of two pyridine rings through two adjacent carbon atoms. This makes it a naphthalene analog of pyridine with one nitrogen atom in each ring .
Chemical Reactions Analysis
The chemical reactivity of 1,6-naphthyridines has been studied extensively. For example, the relative nucleophilicities of the nitrogen atoms in the peripheral pyridine ring of 6-methylbenzo[b]naphthyridines have been investigated .
Scientific Research Applications
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Anticancer Properties
- Field : Medicinal Chemistry
- Application : 1,6-naphthyridines have been found to have anticancer properties .
- Methods : The anticancer activity of 1,6-naphthyridines is studied on different cancer cell lines .
- Results : The structure-activity relationship (SAR) along with molecular modeling studies have been used to correlate the anticancer activity to 1,6-naphthyridines .
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Anti-HIV Properties
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Anti-Microbial Properties
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Analgesic Properties
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Anti-Inflammatory Properties
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Anti-Oxidant Properties
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mGlu5 Receptor Antagonists
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Tyrosine Kinase SYK Inhibitors
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Antiviral Agents
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Cardiovascular Diseases
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Central Nervous System Diseases
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Hormonal Diseases
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Antitumor Agents
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mGlu5 Receptor Antagonists
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Tyrosine Kinase SYK Inhibitors
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Antiviral Agents
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Cardiovascular Diseases
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Central Nervous System Diseases
Safety And Hazards
Future Directions
properties
IUPAC Name |
benzo[h][1,6]naphthyridine-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O/c16-8-12-10-5-3-7-14-13(10)9-4-1-2-6-11(9)15-12/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNCCXVYVMZWAQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=CC=N3)C(=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20355923 | |
Record name | benzo[h][1,6]naphthyridine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20355923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[h][1,6]naphthyridine-5-carbaldehyde | |
CAS RN |
69164-27-8 | |
Record name | benzo[h][1,6]naphthyridine-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20355923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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